Cas no 16817-31-5 (Ethyl 3,5-dimethylbenzofuran-2-carboxylate)

• Product Name: Ethyl 3,5-dimethylbenzofuran-2-carboxylate
• CAS No: 16817-31-5
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 854798
• PubChem ID: 12496771
• Update Time: 2025-04-19

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dimethylbenzofuran-2-carboxylate
• ethyl 3,5-dimethyl-1-benzofuran-2-carboxylate
• TQR0010
• Ethyl 3,5-dimethyl-benzofuran-2-carboxylate
• AKOS000359860
• CS-0167791
• DTXSID60500410
• Ethyl3,5-dimethylbenzofuran-2-carboxylate
• 16817-31-5
• DB-064678
• CHEMBL4441725
• J-520830
• F20888
• STK522147
• SCHEMBL19661983

• Inchi： 1S/C13H14O3/c1-4-15-13(14)12-9(3)10-7-8(2)5-6-11(10)16-12/h5-7H,4H2,1-3H3
• InChI Key： SORWKMANHPUFPA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.093(59.0000℃)

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Security Information

• Hazard Category Code： 36
• Safety Instruction： 7/8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans